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Compound of Interest

Compound Name: (S,R,S)-Ahpc-peg2-NH2

Cat. No.: B2526088

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling, storage, and use of (S,R,S)-Ahpc-
peg2-NH2 hydrochloride salt.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for (S,R,S)-Ahpc-peg2-NH2 hydrochloride
salt?

Al: To ensure the stability and integrity of the compound, it should be stored in a tightly sealed
container, protected from light, and kept in a dry environment. Recommended storage
temperatures from various suppliers are summarized in the table below. For long-term storage,
especially in solution, lower temperatures are advised.

Q2: Is (S,R,S)-Ahpc-peg2-NH2 hydrochloride salt sensitive to moisture?

A2: Yes, this compound is known to be hygroscopic, meaning it can absorb moisture from the
air.[1] It is crucial to minimize its exposure to atmospheric moisture to prevent clumping and
degradation.[1][2] Handling should ideally be performed in a controlled environment, such as a
glove box, or as quickly as possible in a dry environment.

Q3: What solvents are recommended for dissolving (S,R,S)-Ahpc-peg2-NH2 hydrochloride
salt?
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A3: Anhydrous solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are
recommended for dissolving this compound.[3] It is important to use high-purity, dry solvents to
avoid introducing moisture, which can compromise the compound's stability and reactivity.

Q4: What are the primary applications of (S,R,S)-Ahpc-peg2-NH2 hydrochloride salt?

A4: This compound is a heterobifunctional linker commonly used in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[3] The (S,R,S)-AHPC moiety is a ligand for the von Hippel-
Lindau (VHL) E3 ubiquitin ligase, and the primary amine provides a reactive handle for
conjugation to a target protein ligand.[3]

Q5: What are the known safety hazards associated with this compound?

A5: Safety information varies slightly between suppliers. One source indicates no particular
hazard associated with the compound.[4] However, another source provides specific hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes
serious eye irritation).[5] It is recommended to handle the compound with appropriate personal
protective equipment (PPE), including gloves and safety glasses, and to work in a well-
ventilated area.[4]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Compound has clumped or

appears "wet"

Exposure to moisture due to its

hygroscopic nature.

Gently break up clumps with a
spatula before weighing.[1] For
future prevention, ensure the
container is tightly sealed and
stored in a desiccator.
Minimize time the container is

open to the atmosphere.

Poor or inconsistent reactivity

in conjugation reactions

1. Degradation of the
compound due to improper
storage (exposure to light or
moisture). 2. Presence of
moisture in reaction solvents.
3. Use of buffers containing

primary amines (e.g., Tris).

1. Use a fresh, properly stored
aliquot of the compound. 2.
Use fresh, anhydrous solvents
for all reactions. 3. Use amine-
free buffers, such as
phosphate-buffered saline
(PBS), at the recommended

pH for the reaction.

Difficulty dissolving the

compound

Use of inappropriate or low-

quality solvents.

Ensure the use of high-purity,
anhydrous DMF or DMSO.
Gentle warming or vortexing

may aid dissolution.

Inconsistent results in

biological assays

1. Multiple freeze-thaw cycles
of stock solutions leading to
degradation. 2. Instability of
the compound in aqueous

solutions over time.

1. Aliquot stock solutions into
single-use volumes to avoid
repeated freeze-thaw cycles.
2. Prepare fresh solutions for
each experiment, especially if

using aqueous buffers.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for (S,R,S)-Ahpc-peg2-NH2 hydrochloride salt
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In Anhydrous Solvent (e.qg.,

Condition Solid/Powder Form

DMSO)

-80°C (for up to 6 months),
Temperature -20°C[3][6][7], 2-8°C, 4°C[4]

-20°C (for up to 1 month)[8]
Atmosphere Dry/Desiccated[3][6] Sealed, away from moisture[8]
Light Protected from light[3] Protected from light

Experimental Protocols

General Protocol for Amine Conjugation to an NHS Ester

This protocol provides a general procedure for conjugating the primary amine of (S,R,S)-Ahpc-
peg2-NH2 hydrochloride salt to a molecule containing an N-hydroxysuccinimide (NHS) ester.
This is a common step in the synthesis of PROTACSs.

Materials:

(S,R,S)-Ahpc-peg2-NH2 hydrochloride salt

NHS ester of the molecule to be conjugated

Anhydrous DMF or DMSO

Amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5 or PBS, pH 7.4)[9]

Quenching solution (e.qg., Tris buffer or glycine)

Appropriate purification supplies (e.g., HPLC, silica gel for column chromatography)
Procedure:
e Preparation of (S,R,S)-Ahpc-peg2-NH2 Solution:

o Allow the vial of (S,R,S)-Ahpc-peg2-NH2 hydrochloride salt to equilibrate to room
temperature before opening to prevent moisture condensation.
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o Dissolve the required amount of the compound in anhydrous DMF or DMSO to prepare a
stock solution of known concentration (e.g., 10 mM).

o Preparation of NHS Ester Solution:

o Dissolve the NHS ester-containing molecule in anhydrous DMF or DMSO. The
concentration will depend on the specific reaction scale.

o Conjugation Reaction:

In a reaction vessel, add the solution of the NHS ester.

[e]

o Slowly add the (S,R,S)-Ahpc-peg2-NH2 solution. A slight molar excess of the amine may
be used depending on the specific reaction kinetics.

o If necessary, add an appropriate non-nucleophilic base (e.qg., diisopropylethylamine -
DIPEA) to neutralize the hydrochloride salt and facilitate the reaction.

o Allow the reaction to proceed at room temperature for 1-4 hours, or as determined by
reaction monitoring.

e Reaction Monitoring and Quenching:

o Monitor the progress of the reaction by an appropriate analytical method, such as LC-MS
or TLC.

o Once the reaction is complete, quench any unreacted NHS ester by adding a quenching
solution.

o Purification:

o Purify the resulting conjugate using a suitable method, such as reverse-phase HPLC or
flash column chromatography, to isolate the desired product from starting materials and
byproducts.

Visualizations
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Workflow for Handling and Storing (S,R,S)-Ahpc-peg2-NH2 hydrochloride salt
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Caption: Recommended workflow for receiving, storing, and handling the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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